Flavones
  • Calycopterin
    Calycopterin
    • Cat. No.:
    • B153751
    • CAS No.:
    • 481-52-7
    • Molecular Formula:
    • C19H18O8
    • Molecular Weight:
    • 374.3 g/mol
    Description
    5-hydroxy-2-(4-hydroxyphenyl)-3,6,7,8-tetramethoxy-4H-chromen-4-one is an ether and a member of flavonoids.
    Calycopterin has been reported in Atractylis carduus, Herissantia tiubae, and other organisms with d...
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  • Apigenin 7-O-glucuronide
    Apigenin 7-O-glucuronide
    • Cat. No.:
    • B190601
    • CAS No.:
    • 29741-09-1
    • Molecular Formula:
    • C21H18O11
    • Molecular Weight:
    • 446.4 g/mol
    Description
    Apigenin 7-glucuronide is a member of flavonoids and a glucosiduronic acid.
    Apigenin 7-glucuronide has been reported in Acanthus ilicifolius, Acanthus ebracteatus, and other organisms with data available....
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  • Velutin
    Velutin
    • Cat. No.:
    • B192640
    • CAS No.:
    • 25739-41-7
    • Molecular Formula:
    • C17H14O6
    • Molecular Weight:
    • 314.29 g/mol
    Description
    Velutin is a dimethoxyflavone that is luteolin in which the hydroxy groups at positions 7 and 3' are replaced by methoxy groups. It has a role as an anti-inflammatory agent, a plant metabolite, a melanin synthes...
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  • Casticin
    Casticin
    • Cat. No.:
    • B192668
    • CAS No.:
    • 479-91-4
    • Molecular Formula:
    • C19H18O8
    • Molecular Weight:
    • 374.3 g/mol
    Description
    Casticin is a tetramethoxyflavone that consists of quercetagetin in which the hydroxy groups at positions 3, 6, 7 and 4' have been replaced by methoxy groups. It has been isolated from Eremophila mitchellii. It ...
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  • 3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone
    3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone
    • Cat. No.:
    • B577687
    • CAS No.:
    • Molecular Formula:
    • C30H34O6
    • Molecular Weight:
    • 490.6 g/mol
    Description
    3'-Geranyl-3-prenyl-2',4',5,7-tetrahydroxyflavone is a useful research compound. Its molecular formula is C30H34O6 and its molecular weight is 490.6 g/mol. The purity is usually 95%.
    BenchChem offers high-q...
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  • Apigenin 7-diglucuronide
    Apigenin 7-diglucuronide
    • Cat. No.:
    • B600212
    • CAS No.:
    • 74696-01-8
    • Molecular Formula:
    • C27H26O17
    • Molecular Weight:
    • 622.5 g/mol
    Description
    Apigenin 7-diglucuronide, also known as Apigenin 7-diglucuronide, is a useful research compound. Its molecular formula is C27H26O17 and its molecular weight is 622.5 g/mol. The purity is usually 95%.
    BenchC...
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  • Hypolaetin
    Hypolaetin
    • Cat. No.:
    • B1241216
    • CAS No.:
    • 27696-41-9
    • Molecular Formula:
    • C15H10O7
    • Molecular Weight:
    • 302.23 g/mol
    Description
    “]. Scientific research has shown that hypolaetin exhibits anti-inflammatory and anti-ulcer properties[“]. Studies have demonstrated its potential in reducing inflammation and protecting against gastric mucosal damage[“].

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    Hypolaetin is a flavonoid compound found in various plants, including Malva sylvestris (common mallow) and Althaea officinalis (marshmallow)[

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  • Ligustroflavone
    Ligustroflavone
    • Cat. No.:
    • B1675389
    • CAS No.:
    • 260413-62-5
    • Molecular Formula:
    • C33H40O18
    • Molecular Weight:
    • 724.7 g/mol
    Description
    Ligustroflavone has been reported in Ligustrum vulgare with data available.
    an apigenin triglycoside from the leaves of Ligustrum vulgare;  structure in first source
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  • 5,2',6'-Trihydroxy-6,7,8-trimethoxyflavone
    5,2',6'-Trihydroxy-6,7,8-trimethoxyflavone
    • Cat. No.:
    • B15589530
    • CAS No.:
    • Molecular Formula:
    • C18H16O8
    • Molecular Weight:
    • 360.3 g/mol
    Description
    2-(2,6-Dihydroxyphenyl)-5-hydroxy-6,7,8-trimethoxychromen-4-one has been reported in Lagochilus leiacanthus, Scutellaria alpina, and other organisms with data available.
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  • Melitidin
    Melitidin
    • Cat. No.:
    • B15591588
    • CAS No.:
    • 1162664-58-5
    • Molecular Formula:
    • C33H40O17
    • Molecular Weight:
    • 708.7 g/mol
    Description
    from bergamot fruit (Citrus bergamia);  structure in first source
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